Cas no 944900-06-5 (2-Chloro-6-(trifluoromethyl)nicotinaldehyde)

2-Chloro-6-(trifluoromethyl)nicotinaldehyde structure
944900-06-5 structure
Product Name:2-Chloro-6-(trifluoromethyl)nicotinaldehyde
CAS No:944900-06-5
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD09907845
CID:1040836
PubChem ID:46739906
Update Time:2025-09-23

2-Chloro-6-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(trifluoromethyl)nicotinaldehyde
    • 2-Chloro-6-(trifluoromethyl)nicotildehyde
    • 2-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde
    • 2-Chloro-6-trifluoromethyl-pyridine-3-carbaldehyde
    • XGRYCVUVCDXRIW-UHFFFAOYSA-N
    • 6177AC
    • AB54677
    • AK103239
    • 2-Chloro-6-(trifluoromethyl)-3-pyridinecarboxaldehyde (ACI)
    • MDL： MFCD09907845
    • Inchi： 1S/C7H3ClF3NO/c8-6-4(3-13)1-2-5(12-6)7(9,10)11/h1-3H
    • InChI Key： XGRYCVUVCDXRIW-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=NC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 208.98600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Topological Polar Surface Area: 30

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.56630

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2-Chloro-6-(trifluoromethyl)nicotinaldehyde Production Method

Production Method 1

1005171-62-9 1005171-62-9
944900-06-5 944900-06-5
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C → -20 °C
Reference
Novel compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist; and pharmaceutical compositions containing the same and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

39890-95-4 39890-95-4
944900-06-5 944900-06-5
Reaction Conditions
1.1 Reagents: Butyllithium ,  Diisopropylethylamine Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C
Reference
Discovery of novel chiral diazepines as bombesin receptor subtype-3 (BRS-3) agonists with low brain penetration
Matsufuji, Tetsuyoshi ; Shimada, Kousei; Kobayashi, Shozo; Kawamura, Asuka; Fujimoto, Teppei; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(3), 750-755

Production Method 3

917396-39-5 917396-39-5
944900-06-5 944900-06-5
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  3 h, rt
Reference
Fluoroisoquinoline substituted thiazole compounds as protein kinase B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of PKB-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 4

386704-06-9 386704-06-9
944900-06-5 944900-06-5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  -78 °C; 1 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Acetic acid Solvents: Water ;  2 h, 0 °C
Reference
Preparation of 7-phenoxychroman carboxylic acid derivatives for treating and preventing immunological diseases
, World Intellectual Property Organization, , ,

Production Method 5

917396-39-5 917396-39-5
944900-06-5 944900-06-5
Reaction Conditions
1.1 Reagents: Silica ,  Pyridinium chlorochromate Solvents: Dichloromethane ;  4 h, rt
Reference
Pyridyl carboxamide derivative compounds with nematicidal activity
, World Intellectual Property Organization, , ,

2-Chloro-6-(trifluoromethyl)nicotinaldehyde Raw materials

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